Cas no 88958-34-3 (3-Isoxazolecarbonylchloride, 5-(2-thienyl)-)

• Product Name: 3-Isoxazolecarbonylchloride, 5-(2-thienyl)-
• CAS No: 88958-34-3
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 710619
• PubChem ID: 7171250
• Update Time: 2025-04-19

3-Isoxazolecarbonylchloride, 5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonylchloride, 5-(2-thienyl)-
• 5-(2-Thienyl)-3-isoxazolecarbonyl chloride
• 5-(2-THIENYL)ISOXAZOLE-3-CARBONYL CHLORIDE
• 5-thiophen-2-yl-1,2-oxazole-3-carbonyl chloride
• 3-Isoxazolecarbonylchloride,5-(2-thienyl)
• FT-0760605
• MFCD07772881
• AKOS004911174
• SCHEMBL892506
• 5-(Thiophen-2-yl)isoxazole-3-carbonyl chloride
• DTXSID80428248
• 88958-34-3

• MDL： MFCD07772881
• Inchi： 1S/C8H4ClNO2S/c9-8(11)5-4-6(12-10-5)7-2-1-3-13-7/h1-4H
• InChI Key： XLRLTECXQKLWBV-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=CS2)ON=1)=O

Computed Properties

• Exact Mass: 212.96500
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 372.6°C at 760 mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.595
• PSA: 71.34000
• LogP: 2.78210